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Compound of Interest

Compound Name: Acid Yellow 220

Cat. No.: B1660042

Application Notes and Protocols: Acid Yellow
220

To: Researchers, Scientists, and Drug Development Professionals
Subject: Research Applications of the Single Azo Metal Complex Dye, Acid Yellow 220

Note on a conspicuous absence of data: Extensive literature and database searches have
revealed that Acid Yellow 220, a single azo metal complex dye, is predominantly utilized in
industrial settings for dyeing textiles, leather, and paper.[1] There is a significant lack of
documented research applications for this specific dye within the fields of biological research,
drug development, and molecular probing. The information presented herein is compiled from
industrial data sheets and general knowledge of azo dyes, as no specific experimental
protocols or quantitative data for biological research applications could be identified.

Chemical and Physical Properties

Acid Yellow 220 is a synthetic organic dye belonging to the azo class of compounds,
characterized by the presence of a nitrogen-nitrogen double bond.[2] It is a metal complex dye,
which generally offers superior light and wash fastness properties compared to other acid dyes.
The following table summarizes the available quantitative data for Acid Yellow 220.
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Property Value

Molecular Formula C46H32CI2CoN8Na4014S2[3]
Molecular Weight 1206.72 g/mol [2]

CAS Number 70851-34-2[3]

Appearance Yellow Powder[4]

Solubility in Water 50 g/L (at 90 °C)[4]

Boiling Point 766.9 °C at 760 mmHg[2]
Flash Point 417.6 °C[2]

Toxicological Information

Toxicological data for Acid Yellow 220 is primarily available in the context of industrial handling
and environmental exposure. There is no available data on its specific biological activity or
cytotoxicity in research settings.

Hazard Description

Very toxic to aquatic life with long lasting effects.

Aquatic Toxicity
[5]
Skin Contact May cause skin irritation.[5]
Eye Contact May cause serious eye irritation.[5]
) Avoid breathing
Inhalation .
dust/fume/gas/mist/vapors/spray.[5]
Germ Cell Mutagenicity No data available.[6]
Carcinogenicity No data available.[6]

Potential Research Considerations (Extrapolated)

While no specific research applications for Acid Yellow 220 have been documented, the
general properties of azo dyes and metal complex dyes could suggest hypothetical areas of
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investigation. It is crucial to note that these are not established applications and would require
foundational research.

» Histological Staining: Some acid dyes are used in histology to stain proteins.[7] The affinity of
Acid Yellow 220 for protein-rich materials like wool and silk could theoretically be explored
for staining tissues, though its efficacy and specificity are unknown.

e Probes for Metal lons: As a metal complex, there could be potential, though unexplored,
applications in developing sensors for specific metal ions.

e Photodynamic Therapy: Some dyes can be activated by light to produce reactive oxygen
species. This property is harnessed in photodynamic therapy. Whether Acid Yellow 220
possesses such photosensitizing properties is undetermined.

General Experimental Protocol: Industrial Dyeing of
Polyamide Fabric

The following is a generalized protocol for the industrial application of Acid Yellow 220 for
dyeing polyamide (nylon) fabrics. This is provided as an example of its known application, not
as a research protocol.

Materials:

Acid Yellow 220 dye

e Polyamide fabric

» Acetic acid (or other pH-adjusting agent)

e Levelling agent

» Washing-off agent

e Dyeing vessel (e.g., beaker, industrial dyeing machine)

e Heating and stirring apparatus
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Protocol:

e Preparation of the Dyebath:

[¢]

Fill the dyeing vessel with the required volume of water.

[¢]

Add a levelling agent according to the manufacturer's instructions.

[e]

Adjust the pH of the dyebath to approximately 4.5-5.5 using acetic acid.

o

Dissolve the pre-weighed Acid Yellow 220 dye in a small amount of hot water and then
add it to the dyebath. Stir until the dye is completely dissolved.

e Dyeing Process:
o Introduce the polyamide fabric into the dyebath at room temperature.

o Gradually raise the temperature of the dyebath to 90-100°C over 30-45 minutes while
continuously agitating the fabric.

o Maintain this temperature for 45-60 minutes to allow for dye penetration and fixation.

e Rinsing and Washing:

o

Cool the dyebath down to approximately 60°C.

[¢]

Remove the fabric and rinse it thoroughly with cold water.

[¢]

Perform a washing-off step with a suitable washing-off agent at 60-70°C for 10-15 minutes
to remove unfixed dye.

[¢]

Rinse the fabric again with cold water until the water runs clear.
e Drying:
o Dry the dyed fabric at an appropriate temperature.

Diagrams
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Caption: General workflow for the industrial dyeing of polyamide fabric using Acid Yellow 220.
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In conclusion, while Acid Yellow 220 is an effective industrial colorant, it does not have
established applications in the fields of biological research, drug development, or as a
molecular probe. The provided data and protocols are based on its industrial use. Any
exploration of this dye for research purposes would require foundational studies to determine
its biological activity, toxicity, and potential utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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